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Compound Focus: Chlorothalonil-13C2
Cat. No.: S12876853

Basic Identification and Application

Chlorothalonil-13C2 is the carbon-13 labeled form of Chlorothalonil, primarily used as an internal standard
or tracer for quantitative analysis using NMR, GC-MS, or LC-MS techniques [1]. Its core identifying

information is as follows:

Property Specification
CAS No. 2767332-24-9 [1]
Molecular Ce13C2ClaNz [1]
Formula

Molecular 267.90 g-mol—1 [1]
Weight

Research Use Broad-spectrum foliar fungicide; used to study effects on soil microbes,
spermatogenesis, and intestinal epithelial barriers [2].

Solubility and Preparation Data

The most detailed solubility information available is for the unlabeled Chlorothalonil, which can serve as a

reference. The data for the labeled compound is inferred from one source providing preparation protocols.
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Reported Solubility of Chlorothalonil (Unlabeled)

Solvent Solubility Concentration (Molar)
DMSO 33.33 mg/mL [2] 125.34 mM [2]
Water (at 25°C) 0.81 mg/L (pH 7) [3] -

Stock Solution Preparation and Solubility (Unlabeled Chlorothalonil)

The following protocols are recommended for preparing stock solutions of unlabeled Chlorothalonil in

DMSO [2]. These methods are likely applicable to the labeled compound for experimental use.

Concentration Volume Mass to Dissolve
10 mM 1mL 2.66 mg
25.0 mg/mL 1mL 25.0 mg

In Vivo Administration Solvent Recipes (Unlabeled Chlorothalonil)

For in vivo experiments, two solvent recipes are provided to create clear solutions of unlabeled

Chlorothalonil at > 2.5 mg/mL (9.40 mM) [2]. You can adapt these for the labeled compound.

Prepare Stock Solution

i

Protocol 1:
10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

Protocol 2:
10% DMSO, 90% Corn Oil
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In vivo solvent preparation pathways.

Stability and Storage Guidelines

Based on the available data for unlabeled Chlorothalonil, the following storage conditions are recommended

to maintain stability [2]. These guidelines should be strictly followed for the labeled compound.

Stock Solution
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Recommended storage conditions and durations.

Critical Data Gaps and Handling Considerations

A key point for your research is that the search results did not contain specific, experimentally
determined solubility and stability data for Chlorothalonil-13C2 itself. The information presented above

relies on data for the unlabeled compound, which is a reasonable proxy but not a perfect substitute.

¢ Handling and Safety: Chlorothalonil is classified as a GHS Danger substance with hazard
statements including H317 (May cause an allergic skin reaction), H318 (Causes serious eye
damage), H330 (Fatal if inhaled), and H351 (Suspected of causing cancer) [4] [5]. Appropriate safety
measures are essential.

¢ Stability Note: Unlabeled Chlorothalonil is noted to be stable in neutral and acidic media but breaks
down under basic conditions [4].

Suggestions for Further Research
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To obtain the specific data you need for Chlorethalonil-13C2, you may consider:

¢ Contacting Manufacturers Directly: Suppliers like MedChemExpress (MCE) may have unpublished
technical data sheets.

e Specialized Scientific Literature: Search for analytical method papers that use Chlorothalonil-
13C2 as an internal standard, as they might contain details on its handling in solution.

o Empirical Testing: If data is unavailable, conducting basic solubility and stability tests in your own
laboratory may be necessary.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
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Web: www.smolecule.com
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